tert-Butyl 1H-indol-4-ylcarbamate
Overview
Description
“tert-Butyl 1H-indol-4-ylcarbamate” is a chemical compound with the molecular formula C13H16N2O2 . It has a molecular weight of 232.28 and is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C13H16N2O2/c1-13(2,3)17-12(16)15-11-6-4-5-10-9(11)7-8-14-10/h4-8,14H,1-3H3,(H,15,16) . This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected. Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a density of 1.2±0.1 g/cm3 . The boiling point is 350.4±15.0 °C at 760 mmHg . It has a molar refractivity of 68.4±0.3 cm3 , and a polar surface area of 54 Å2 .Scientific Research Applications
Synthesis and Scale-Up
A practical and scalable synthesis of a compound related to tert-Butyl 1H-indol-4-ylcarbamate, used as an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor, was achieved. This process involved a one-pot, two-step telescoped sequence, starting from readily available materials, and resulted in high yield and purity (Li et al., 2012).
Structure Characterization Using NMR
The structure of a tert-butyl indole derivative was characterized using 2D heteronuclear NMR experiments, showcasing the significance of advanced spectroscopic techniques in determining molecular structure and composition (Aouine et al., 2016).
Applications in Organic Synthesis
Tert-butyl indol-4-ylcarbamate derivatives have been utilized in organic synthesis, particularly in the efficient preparation of 4-aza-β-carbolines and other complex organic compounds. This demonstrates the compound's versatility in facilitating diverse chemical reactions and syntheses (Xu et al., 2013).
X-Ray Structure and Hirshfeld Analysis
Tert-butyl indole derivatives have been analyzed using single-crystal X-ray diffraction and Hirshfeld surface analysis. These methods are crucial for understanding the molecular geometry and intermolecular interactions of such compounds (Boraei et al., 2021).
Potential in Antibacterial Applications
Derivatives of tert-butyl indol-4-ylcarbamate have shown potential as inhibitors of the Staphylococcus aureus NorA efflux pump, indicating possible applications in combating antibiotic-resistant bacteria (Héquet et al., 2014).
Antihypertensive and Beta-Adrenergic Receptor Antagonist Activity
Indole derivatives containing tert-butyl groups have demonstrated antihypertensive activity and beta-adrenergic receptor antagonist action, suggesting their potential in cardiovascular drug development (Kreighbaum et al., 1980).
Novel Synthesis Techniques
Advanced synthesis techniques involving tert-butyl sulfinamide and palladium-catalyzed amination have been developed to prepare indoles and anilines, highlighting the compound's role in innovative chemical synthesis methods (Prakash et al., 2011).
Safety and Hazards
The safety information for “tert-Butyl 1H-indol-4-ylcarbamate” includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing hands thoroughly after handling (P264) .
properties
IUPAC Name |
tert-butyl N-(1H-indol-4-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-13(2,3)17-12(16)15-11-6-4-5-10-9(11)7-8-14-10/h4-8,14H,1-3H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOKLMCWYZCHYEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=CC2=C1C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20654261 |
Source
|
| Record name | tert-Butyl 1H-indol-4-ylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20654261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
819850-13-0 |
Source
|
| Record name | tert-Butyl 1H-indol-4-ylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20654261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
